Cas no 163428-90-8 (3,4-Dimethoxyphenylglyoxal hydrate)

• Product Name: 3,4-Dimethoxyphenylglyoxal hydrate
• CAS No: 163428-90-8
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• MDL: MFCD06800598
• CID: 92015
• PubChem ID: 44118538
• Update Time: 2025-04-18

3,4-Dimethoxyphenylglyoxal hydrate Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxyphenylglyoxal hydrate
• 1-(3,4-dimethoxyphenyl)-2,2-dihydroxyEthanone
• 2-(3,4-dimethoxyphenyl)-2-oxoacetaldehyde,hydrate
• 3,4-DIMETHOXYPHENYLGLYOXAL HYDRATE , DRY WT. BASIS
• 3,4-Dimethoxyphenylglyoxalhydrate95%
• 3,4-Dimethoxyphenylglyoxal hydrate 95%
• 3,4-DIMETHOXYPHENYLGLYOXAL HYDRATE, 98%, DRY WT BASIS
• 3,4-Dimethoxyphenylglyoxal Hydrate, Dry wt Basis
• MFCD03411519
• AM20060952
• FT-0677414
• 1138011-18-3
• AB29975
• Ethanone,1-(3,4-dimethoxyphenyl)-2,2-dihydroxy-
• AKOS005254454
• 2-(3,4-dimethoxyphenyl)-2-oxoacetaldehyde hydrate
• 163428-90-8
• A810475
• 3,4-DIMETHOXYPHENYLGLYOXALHYDRATE
• DTXSID20656866
• DS-0004
• (3,4-Dimethoxyphenyl)(oxo)acetaldehyde--water (1/1)
• 2-(3,4-dimethoxyphenyl)-2-oxoacetaldehyde;hydrate
• DB-064501

• MDL： MFCD06800598
• Inchi： 1S/C10H10O4.H2O/c1-13-9-4-3-7(8(12)6-11)5-10(9)14-2;/h3-6H,1-2H3;1H2
• InChI Key： HVXVAKHTLMPFDQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C=O)=O)C=CC=1OC.O
• BRN： 3092619

Computed Properties

• Exact Mass: 212.06800
• Monoisotopic Mass: 212.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.6A^2

Experimental Properties

• Color/Form: White to light brown solid
• Density: 1.167
• Melting Point: 118-120°C
• Boiling Point: 387℃ at 760 mmHg
• Flash Point: 134.7°C
• Refractive Index: 1.511
• PSA: 61.83000
• LogP: 1.02110
• Solubility: Water soluble

3,4-Dimethoxyphenylglyoxal hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36